(1R,4R)-4-(5-Nitropyridine-2-ylamino)cyclohexanol

• IUPAC Name: 4-[(5-nitropyridin-2-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C11H15N3O3/c15-10-4-1-8(2-5-10)13-11-6-3-9(7-12-11)14(16)17/h3,6-8,10,15H,1-2,4-5H2,(H,12,13)
• InChI Key: ICDYSSUMCHRNRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC2=NC=C(C=C2)[N+](=O)[O-])O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol
• CAS No.: 412294-05-4

Description

(1R,4R)-4-(5-Nitropyridine-2-ylamino)cyclohexanol (CAS 1233955-42-4) is a chiral cyclohexanol derivative featuring a 5-nitro-substituted pyridine ring linked via an amino group to the cyclohexanol backbone. Its stereochemistry (1R,4R) and nitro-pyridine moiety make it a candidate for pharmaceutical and chemical research, particularly in studies involving nitroaromatic interactions or chiral catalysis .

Biological Activity

(1R,4R)-4-(5-Nitropyridine-2-ylamino)cyclohexanol is a chiral compound that has garnered interest in medicinal chemistry due to its unique structural features, which include a cyclohexanol framework and a nitropyridine moiety. This article explores the biological activity of this compound, focusing on its potential pharmacological applications, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H15N3O3
• Molecular Weight : 237.26 g/mol
• IUPAC Name : 4-[(5-nitropyridin-2-yl)amino]cyclohexan-1-ol

The compound's stereochemistry, characterized by the (1R,4R) configuration, is crucial for its biological interactions and pharmacological effects.

Biological Activity Overview

The biological activity of (1R,4R)-4-(5-nitropyridine-2-ylamino)cyclohexanol has been investigated primarily through computational modeling and structure-activity relationship (SAR) studies. While direct experimental data is limited, predictions suggest several potential pharmacological effects based on its structural analogs.

Potential Pharmacological Effects

Research indicates that compounds with similar structural features may exhibit:

• Antimicrobial Activity : Nitropyridine derivatives are known for their antibacterial properties.
• Anti-inflammatory Effects : The compound may interact with pathways involved in inflammation.
• CNS Activity : Given the presence of the cyclohexanol moiety, it may have implications in neurological disorders.

The precise mechanisms of action for (1R,4R)-4-(5-nitropyridine-2-ylamino)cyclohexanol remain largely uncharacterized. However, insights can be drawn from studies on related compounds:

• Nitro Group Reactivity : The nitro group can undergo reduction to form reactive intermediates that may interact with cellular targets.
• Binding Affinities : Computational studies suggest potential binding to various receptors or enzymes involved in disease pathways.

Comparative Analysis with Related Compounds

A comparative analysis highlights the unique aspects of (1R,4R)-4-(5-nitropyridine-2-ylamino)cyclohexanol relative to structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
3-Aminopyridine	Amino group on pyridine	Building block in drug synthesis
3-Nitroaniline	Nitro group on aniline	Used in dye production
(1S,2S)-2-Aminocyclohexanol	Amino group on cyclohexanol	Different stereochemical properties
4-(Aminomethyl)pyridine	Aminomethyl substitution on pyridine	Potential neurotransmitter modulator

This comparison underscores the potential advantages of (1R,4R)-4-(5-nitropyridine-2-ylamino)cyclohexanol in terms of chiral specificity and functional group interactions.

Case Studies and Research Findings

While specific case studies directly involving (1R,4R)-4-(5-nitropyridine-2-ylamino)cyclohexanol are scarce, several studies on related compounds provide valuable insights:

• Antimicrobial Studies : Research into nitropyridine derivatives has shown promising results against various bacterial strains. For instance, compounds with similar nitro groups demonstrated significant antibacterial activity against resistant strains.
• Inflammatory Disease Models : Investigations into the effects of related compounds on inflammatory cytokine production have indicated potential therapeutic benefits in conditions like rheumatoid arthritis and inflammatory bowel disease.
• CNS Activity Research : Studies involving cyclohexanol derivatives suggest potential neuroprotective effects, warranting further exploration into their use for neurodegenerative diseases.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Key Differences

The compound is compared to analogs with modifications in the aromatic ring, substituent positions, and additional functional groups. Below is a summary of structural analogs and their distinguishing features:

Compound Name (CAS)	Aromatic Ring	Substituents	Molecular Weight (g/mol)	Key Properties/Applications
(1R,4R)-4-(5-Nitropyridine-2-ylamino)cyclohexanol (1233955-42-4)	Pyridine	Nitro (position 5)	~252.27*	Research reagent, nitroaromatic studies
(1R,4R)-4-(3-Nitropyridine-2-ylamino)cyclohexanol (1233955-42-0)	Pyridine	Nitro (position 3)	~252.27*	Commercial availability ($312/1g); positional isomer effects on reactivity
(1R,4R)-4-(2-Nitrophenylamino)cyclohexanol (1233954-85-2)	Phenyl	Nitro (position 2)	236.27	Higher lipophilicity; not for human use
(1R,4R)-4-(4-Fluoro-2-nitrophenylamino)cyclohexanol (1233958-92-3)	Phenyl	Nitro (position 2), Fluoro (position 4)	254.26	Enhanced electronic effects; 95% purity
(1R,4R)-4-(5-Fluoropyrimidin-2-ylamino)cyclohexanol (1261235-75-9)	Pyrimidine	Fluoro (position 5)	~237.25*	Pyrimidine scaffold; potential kinase inhibition
UNC2250 (CAS not specified)	Pyrimidine	Butylamino, morpholinomethyl	~500*	Antitumor activity; advanced pharmacokinetics

*Calculated based on similar analogs where direct data was unavailable.

Key Observations:

• Aromatic Ring Type : Pyridine (electron-deficient) vs. phenyl (electron-rich) vs. pyrimidine (heterocyclic drug scaffold). Pyridine derivatives (e.g., target compound) may exhibit stronger electron-withdrawing effects, influencing redox properties .
• Substituent Position : Nitro at position 5 (target) vs. 3 (analog) on pyridine alters steric and electronic interactions. For phenyl analogs, fluoro substitution enhances metabolic stability via the "fluorine effect" .
• Functional Groups: Complex derivatives like UNC2250 demonstrate how extended functionalization (e.g., morpholinomethyl) enhances target specificity and bioavailability .